Cas no 1824451-62-8 (1-(6-Bromo-1,3-dioxaindan-5-yl)ethane-1,2-diol)

• Product Name: 1-(6-Bromo-1,3-dioxaindan-5-yl)ethane-1,2-diol
• CAS No: 1824451-62-8
• MF: C₉H₉BrO₄
• MW: 261.069362401962
• CID: 6361697
• PubChem ID: 130061514
• Update Time: 2025-10-23

1-(6-Bromo-1,3-dioxaindan-5-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1824451-62-8
• 1-(6-bromo-2h-1,3-benzodioxol-5-yl)ethane-1,2-diol
• 1-(6-bromo-1,3-dioxaindan-5-yl)ethane-1,2-diol
• EN300-1996332
• 1-(6-Bromo-1,3-dioxaindan-5-yl)ethane-1,2-diol

• Inchi： 1S/C9H9BrO4/c10-6-2-9-8(13-4-14-9)1-5(6)7(12)3-11/h1-2,7,11-12H,3-4H2
• InChI Key： RSPRHKTXBFWXLC-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(=CC=1C(CO)O)OCO2

Computed Properties

• Exact Mass: 259.96842g/mol
• Monoisotopic Mass: 259.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.9Ų

Additional information on 1-(6-Bromo-1,3-dioxaindan-5-yl)ethane-1,2-diol

1-(6-Bromo-1,3-dioxaindan-5-yl)ethane-1,2-diol (CAS No. 1824451-62-8): An Overview of Its Structure, Properties, and Applications

1-(6-Bromo-1,3-dioxaindan-5-yl)ethane-1,2-diol (CAS No. 1824451-62-8) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its potential applications in drug development and material science. This compound is characterized by its complex molecular structure, which includes a brominated dioxaindan moiety and a diol functional group. The combination of these structural features endows the compound with a range of interesting chemical and biological properties.

The molecular formula of 1-(6-Bromo-1,3-dioxaindan-5-yl)ethane-1,2-diol is C₉H₁₀BrO₄, and its molecular weight is approximately 250.07 g/mol. The compound's structure can be visualized as a six-membered ring containing two oxygen atoms (dioxaindan) with a bromine substituent at the 6-position. The ethane-1,2-diol moiety is attached to the 5-position of the dioxaindan ring, providing additional reactivity and functionality.

In terms of physical properties, 1-(6-Bromo-1,3-dioxaindan-5-yl)ethane-1,2-diol is typically a white crystalline solid at room temperature. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. This solubility profile makes it suitable for various chemical reactions and biological assays.

The chemical reactivity of 1-(6-Bromo-1,3-dioxaindan-5-yl)ethane-1,2-diol is primarily influenced by its bromine substituent and diol functional groups. The bromine atom can serve as a leaving group in nucleophilic substitution reactions, making the compound useful as an intermediate in synthetic pathways. The diol groups can participate in various reactions such as esterification, etherification, and condensation reactions, further expanding its synthetic utility.

In the context of medicinal chemistry, 1-(6-Bromo-1,3-dioxaindan-5-yl)ethane-1,2-diol has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structural features exhibit promising biological activities, including anti-inflammatory and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of brominated dioxaindans demonstrated significant inhibition of cancer cell proliferation through the modulation of specific signaling pathways.

The bromine substituent in 1-(6-Bromo-1,3-dioxaindan-5-yl)ethane-1,2-diol can also be utilized for radiolabeling purposes in nuclear medicine. Radiolabeled compounds are essential for diagnostic imaging techniques such as positron emission tomography (PET). By incorporating radioactive isotopes into the bromine position, researchers can track the distribution and metabolism of the compound in vivo, providing valuable insights into its pharmacokinetic properties.

In addition to its potential applications in drug development, 1-(6-Bromo-1,3-dioxaindan-5-yl)ethane-1,2-diol has been investigated for its use in material science. The unique combination of the dioxaindan ring and diol groups makes it an attractive candidate for the synthesis of advanced polymers and coatings. These materials can exhibit enhanced mechanical properties and improved biocompatibility, making them suitable for various industrial and biomedical applications.

The synthesis of 1-(6-Bromo-1,3-dioxaindan-5-yl)ethane-1,2-diol typically involves multistep procedures that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination of a dioxaindan derivative followed by the introduction of the diol functionality through selective oxidation or reduction reactions. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have also been employed to optimize the synthesis process.

The safety profile of 1-(6-Bromo-1,3-dioxaindan-5-yl)ethane-1,2-diol is an important consideration for both laboratory use and potential commercial applications. While detailed toxicological data may be limited for this specific compound, general guidelines for handling brominated compounds should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE), such as gloves and goggles, should be used when working with this compound to minimize exposure risks.

In conclusion, 1-(6-Bromo-1,3-dioxaindan-5-yl)ethane-1,2-diol (CAS No. 1824451-62-8) is a versatile compound with a wide range of potential applications in organic chemistry, medicinal chemistry, and material science. Its unique molecular structure provides opportunities for further research and development across multiple scientific disciplines. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in future scientific advancements.